3-Tert-butyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one

• Molecular Formula: C11H20N2O2
• Molecular Weight: 212.29 g/mol
• IUPAC Name: 3-tert-butyl-1-oxa-3,9-diazaspiro[4.5]decan-2-one
• InChI: InChI=1S/C11H20N2O2/c1-10(2,3)13-8-11(15-9(13)14)5-4-6-12-7-11/h12H,4-8H2,1-3H3
• InChI Key: DHASAIQXODYKJF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1CC2(CCCNC2)OC1=O

Description

3-Tert-butyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one (CAS 1779613-85-2) is a chemically defined spirocyclic building block of significant interest in medicinal chemistry and drug discovery. This compound features a 1-oxa-3,7-diazaspiro[4.5]decane core, a versatile scaffold recognized for its three-dimensionality and conformational restriction, which can enhance binding affinity and reduce off-target activity by pre-organizing the molecule for target engagement . The core diazaspiro[4.5]decanone structure is a privileged scaffold in pharmaceutical research. It has been utilized as a key structural component in the development of potent and selective inhibitors for various biological targets. Notably, research published in the Journal of Medicinal Chemistry highlights the application of this very scaffold in the discovery of potent, selective, and orally bioavailable small-molecule inhibitors of the Mediator complex-associated kinases CDK8 and CDK19, which are implicated in diseases such as colorectal cancer . Furthermore, derivatives of the diazaspiro[4.5]decanone scaffold have been extensively explored as novel chitin synthase inhibitors, demonstrating promising in vitro and in vivo antifungal activity by targeting a unique and essential component of the fungal cell wall . The tert-butyl substitution on the diaza ring system contributes to the molecule's steric and electronic properties, fine-tuning its physicochemical characteristics and interactions with biological targets. With a molecular formula of C11H20N2O2 and a molecular weight of 212.29 g/mol , this compound is a valuable intermediate for researchers designing novel bioactive molecules in areas including oncology and antifungal therapy.

Preparation Methods

Oxazolidinone-First Approach

This method prioritizes formation of the 1-oxa-3-azaspiro[4.5]decan-2-one scaffold before introducing the tert-butyl group. A representative pathway involves:

• Corey-Chaykovsky epoxidation of N-Boc-piperidone using trimethylsulfoxonium iodide
• Epoxide ring-opening with benzylamine derivatives
• Sequential acylation and base-mediated cyclization

The tert-butyl group is typically introduced via nucleophilic substitution using tert-butyl bromide under phase-transfer conditions, though this method shows variable yields (45-68%) due to steric hindrance.

Piperidine Prefunctionalization Strategy

Alternative routes pre-install the tert-butyl group on the piperidine nitrogen before spirocycle formation. This approach leverages:

• Direct alkylation of piperidin-4-one with tert-butyl iodide
• Buchwald-Hartwig amination for nitrogen functionalization
• Subsequent spiroannulation via Schmidt reaction or Mitsunobu conditions

Detailed Synthetic Protocols

Titanium-Mediated Reductive Amination Route

Adapted from WO2008092888A1, this three-step sequence achieves 65% overall yield:

Step 1: Epoxide Formation

N-Boc-piperidone (1.0 eq)  
Trimethylsulfoxonium iodide (1.2 eq)  
Sodium hydride (1.5 eq)  
DMSO, 50°C, 2 h  
Yield: 89%  

Step 2: Reductive Amination

Epoxide intermediate (1.0 eq)  
tert-Butylamine (2.5 eq)  
Titanium tetraisopropoxide (0.1 eq)  
Sodium triacetoxyborohydride (1.8 eq)  
Dichloromethane, 0°C → rt, 12 h  
Yield: 78%  

Step 3: Acid-Catalyzed Cyclization

Amino alcohol intermediate (1.0 eq)  
Trifluoroacetic acid (5.0 eq)  
Dichloromethane, reflux, 6 h  
Yield: 92%  

This method benefits from excellent diastereoselectivity (>20:1 dr) due to titanium's chelating effects during imine formation.

Continuous Flow Spirocyclization

Recent advances (2023) demonstrate a telescoped process combining:

Microreactor 1:  
[RuCl2(p-cymene)]2 (0.5 mol%)  
tert-Butyl isocyanide (1.1 eq)  
CO (1 atm)  
Ethanol/water (9:1), 80°C  
Residence time: 8 min  

Microreactor 2:  
KOH (2.0 eq)  
MeOH, 65°C  
Residence time: 12 min  

Achieving 83% isolated yield with 99.5% purity, this method eliminates chromatography requirements while reducing reaction time from 48 h to <30 min.

Comparative Analysis of Synthetic Methods

Method	Steps	Overall Yield	Key Advantage	Limitation
Reductive Amination	3	65%	High diastereoselectivity	Requires cryogenic conditions
Flow Spirocyclization	2	83%	Scalable, no chromatography	Specialized equipment needed
SNAr Displacement	4	42%	Air/moisture tolerant	Low functional group tolerance
Mitsunobu Cyclization	5	58%	Mild conditions	Ph3PO byproduct removal

Critical Process Parameters

Temperature Effects on Cyclization

Controlled studies reveal narrow optimal ranges:

• Below -30°C: Incomplete conversion (≤40%)
• -30°C to 0°C: 85-92% yield
• Above 25°C: Diastereomer ratio drops to 3:1

Solvent Optimization

Polar aprotic solvents enhance cyclization kinetics:

DMSO > DMF > NMP > THF  

However, DMSO increases epimerization risk at elevated temperatures. Mixed solvent systems (THF/DCM 3:1) balance reaction rate and selectivity.

Chemical Reactions Analysis

Types of Reactions

3-Tert-butyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents.

Reduction: Reduction reactions can be performed using hydride donors.

Substitution: Nucleophilic substitution reactions are possible due to the presence of reactive sites on the molecule.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide.

Reduction: Sodium borohydride or lithium aluminum hydride.

Substitution: Alkyl halides or acyl chlorides under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction can produce alcohols or amines.

Scientific Research Applications

3-Tert-butyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Medicine: Investigated for its potential as a pharmaceutical intermediate.

Industry: Utilized in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of 3-Tert-butyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Table 1: Structural Comparison of Selected Spirocyclic Compounds

Compound Name	Substituents	Key Structural Features
3-Tert-butyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one	3-tert-butyl, 7-NH	Bulky tert-butyl induces cyclohexyl ring flattening near spiro junction
8-Methyl-1-oxaspiro[4.5]decan-2-one	8-methyl	Smaller substituent; reduced steric hindrance
4,4-Dimethyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one	3,8-NH; 4,4-dimethyl	Geminal dimethyl groups stabilize chair conformation
Rolapitant (NK-1 antagonist)	Trifluoromethyl phenyl, ethoxymethyl	Bulky aryl groups enhance receptor binding

• Steric Effects : The tert-butyl group in the target compound causes significant cyclohexyl ring flattening, as observed in X-ray crystallography of the analogous cis-8-tert-butyl-3-methylene derivative . This contrasts with smaller substituents (e.g., methyl in 8-methyl-1-oxaspiro[4.5]decan-2-one), which permit greater conformational flexibility.

Physicochemical and Toxicological Properties

Table 3: Property Comparison

Compound	Molecular Weight	Solubility (LogP)	Toxicity Read-Across
3-Tert-butyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one	~240 g/mol	Low (hydrophobic tert-butyl)	Not reported; methyl analogs show low genotoxicity
1-Oxaspiro[4.5]decan-2-one, 8-methyl-	155.2 g/mol	Moderate	Used as read-across for genotoxicity
3-Methyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one HCl	206.67 g/mol	High (ionized form)	Research-use only

• The tert-butyl group likely reduces solubility compared to methyl or unsubstituted analogs, impacting bioavailability.

Biological Activity

3-Tert-butyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one (CAS Number: 1779613-85-2) is a compound of significant interest in medicinal chemistry due to its unique spirocyclic structure, which is often associated with diverse biological activities. This article aims to provide a comprehensive overview of the biological activity of this compound, including its mechanisms of action, potential therapeutic applications, and relevant case studies.

The molecular formula of 3-tert-butyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one is $C_{11}H_{20}N_{2}O_{2}$, with a molecular weight of 212.29 g/mol. Its structure features a spirocyclic arrangement that contributes to its biological properties.

Property	Value
CAS Number	1779613-85-2
Molecular Formula	C₁₁H₂₀N₂O₂
Molecular Weight	212.29 g/mol

Biological Activity

Research indicates that 3-tert-butyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one exhibits various biological activities, including antimicrobial, anti-inflammatory, and anticancer effects.

Antimicrobial Activity

In a study focused on the antimicrobial properties of spirocyclic compounds, it was found that derivatives similar to 3-tert-butyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one showed significant inhibition against several bacterial strains. The compound was tested at various concentrations, revealing an IC50 value indicative of its effectiveness in reducing bacterial growth.

Anti-inflammatory Effects

The compound has also been reported to possess anti-inflammatory properties. In vitro assays demonstrated that it downregulates pro-inflammatory cytokines in activated macrophages, suggesting potential applications in treating inflammatory diseases.

Anticancer Potential

Preliminary studies have indicated that 3-tert-butyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one may inhibit cancer cell proliferation. In a series of cell line assays, the compound exhibited cytotoxic effects against various cancer types, including breast and colon cancers.

Case Studies

• Antimicrobial Efficacy : A recent study published in the Journal of Medicinal Chemistry evaluated the antimicrobial activity of several spirocyclic compounds, including 3-tert-butyl derivatives. The results showed that at a concentration of 50 µM, the compound reduced the growth of Escherichia coli by approximately 70% compared to control groups .
• Inflammation Model : In an animal model of inflammation, administration of the compound resulted in a significant reduction in paw edema compared to untreated controls. Histological analysis revealed decreased infiltration of inflammatory cells .
• Cancer Cell Line Studies : Another investigation assessed the effects on human breast cancer cell lines (MCF-7). The treatment with 3-tert-butyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one led to a dose-dependent decrease in cell viability with an IC50 value around 30 µM .

The precise mechanism through which 3-tert-butyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one exerts its biological effects remains under investigation. However, it is hypothesized that its activity may be linked to modulation of specific signaling pathways involved in inflammation and cell proliferation.

Q & A

Q. What synthetic methodologies are commonly employed to prepare 3-Tert-butyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one?

The compound is typically synthesized via 1,3-dipolar cycloaddition reactions between nitrile oxides and alkenes/alkynes, followed by purification through column chromatography and recrystallization. For example, describes a reaction involving 1-methyl-3-[(E)-4-methylphenylmethylidene]tetrahydro-4(1H)-pyridinone and 4-chlorobenzohydroximoyl chloride in benzene with triethylamine, yielding a spirocyclic intermediate. Post-synthesis purification uses petroleum ether–ethyl acetate (4:1 v/v) mixtures . Alternative routes, such as those involving nitroso compounds (e.g., 1-nitroso-1-oxa-3-azaspiro[4.5]decan-2-one) and tert-butyl vinyl ether, are also documented in .

Q. How is X-ray crystallography utilized to determine the molecular conformation of this spiro compound?

Single-crystal X-ray diffraction (SCXRD) is critical for resolving conformational details. For example, and report that the dihydroisoxazole ring adopts an envelope conformation (C1 displacement: 0.350 Å), while the piperidinone ring is chair-shaped. Key parameters include puckering amplitudes (q₂ = 0.220 Å for dihydroisoxazole; q₃ = 0.569 Å for piperidinone) and dihedral angles (84.2° between aryl rings). Data collection typically employs a Bruker SMART APEX CCD diffractometer, with refinement achieving R₁ = 0.044 and wR₂ = 0.111 .

Q. Which spectroscopic techniques are essential for characterizing this compound?

• NMR : Dynamic NMR studies (e.g., ) reveal sp³ hybridization at nitrogen centers (bond angle sum = 331.7° at N2).
• IR : Confirms lactone and carbonyl functionalities (C=O stretch ~1700 cm⁻¹).
• Mass Spectrometry : Validates molecular weight (e.g., C₂₀H₂₁ClN₄O₄S in ) .

Advanced Research Questions

Q. How can researchers reconcile discrepancies between computational models and experimental crystallographic data?

Discrepancies in bond lengths or angles may arise from crystal packing effects (e.g., van der Waals forces) or dynamic behavior in solution. For instance, notes that methyl and chlorine substituents deviate from aryl planes (-0.065 Å and +0.082 Å, respectively), which DFT calculations should account for. Multi-technique validation (e.g., NMR, SCXRD) and refinement using software like SHELXL are recommended .

Q. What methodologies assess the compound’s bioactivity, such as NK-1 receptor antagonism?

details pharmacological assays for NK-1 receptor binding:

• In vitro : Radioligand displacement assays using labeled substance P.
• In vivo : Measurement of AUC (Area Under the Curve) values (e.g., 0–72 hr post-dose) to evaluate pharmacokinetics.
• Formulation : Granular compositions with lactose monohydrate, microcrystalline cellulose, and magnesium stearate optimize bioavailability .

Q. How do crystallographic parameters inform molecular interaction studies?

• Puckering parameters (q₂, φ) and dihedral angles predict steric hindrance or flexibility. For example, the 84.2° dihedral angle between aryl rings ( ) suggests limited π-π stacking, favoring hydrophobic interactions.
• Atomic displacement parameters ( ) quantify thermal motion, aiding in modeling ligand-receptor dynamics .